Cas no 111930-01-9 (4-Hydroxy Ketorolac)

4-Hydroxy Ketorolac is a pharmacologically active metabolite of Ketorolac, a nonsteroidal anti-inflammatory drug (NSAID) with potent analgesic and anti-inflammatory properties. This compound retains the cyclooxygenase (COX) inhibitory activity of its parent molecule, contributing to its efficacy in pain management. Its hydroxylated structure may influence pharmacokinetic properties, such as metabolic stability and clearance rates, offering potential advantages in therapeutic applications. 4-Hydroxy Ketorolac is of interest in research for its role in understanding Ketorolac's metabolic pathways and optimizing drug formulations. Analytical standards of this metabolite are valuable for pharmacokinetic studies, drug development, and quality control in pharmaceutical manufacturing.

4-Hydroxy Ketorolac structure

Product Name:4-Hydroxy Ketorolac

CAS No:111930-01-9

MF:C₁₅H₁₃NO₄

MW:271.268024206162

CID:177288

PubChem ID:3082630

Update Time:2025-11-02

4-Hydroxy Ketorolac Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolizine-1-carboxylicacid, 2,3-dihydro-5-(4-hydroxybenzoyl)-
- 5-(4-hydroxybenzoyl)-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid
- 4-HYDROXY KETOROLAC
- Ketorolac 4-Hydroxy Metabolite
- FT-0669702
- UNII-6T186586WT
- SCHEMBL17369576
- DTXSID80920616
- 1H-Pyrrolizine-1-carboxylic acid, 2,3-dihydro-5-(4-hydroxybenzoyl)-, (+-)-
- 111930-01-9
- CHEBI:192134
- CHEMBL470
- Q27265470
- (+/-)-p-Hydroxyketorolac
- P-HYDROXY KETOROLAC
- 1H-Pyrrolizine-1-carboxylic acid, 2,3-dihydro-5-(4-hydroxybenzoyl)-
- p-Hydroxyketorolac
- 4-Hydroxyketorolac
- 6T186586WT
- 4-Hydroxy Ketorolac
- Inchi： 1S/C15H13NO4/c17-10-3-1-9(2-4-10)14(18)13-6-5-12-11(15(19)20)7-8-16(12)13/h1-6,11,17H,7-8H2,(H,19,20)
- InChI Key： PIQMOWBWPFGZMW-UHFFFAOYSA-N
- SMILES： OC(C1C2=CC=C(C(C3C=CC(=CC=3)O)=O)N2CC1)=O

Computed Properties

Exact Mass: 271.08400
Monoisotopic Mass: 271.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 403
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.5A^2
XLogP3: 1.6

Experimental Properties

Density: 1.43
Boiling Point: 568.2°Cat760mmHg
Flash Point: 297.5°C
Refractive Index: 1.681
PSA: 79.53000
LogP: 1.99660

4-Hydroxy Ketorolac Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H943650-10mg	4-Hydroxy Ketorolac	111930-01-9	10mg	$253.00	2023-05-18
TRC	H943650-100mg	4-Hydroxy Ketorolac	111930-01-9	100mg	$1918.00	2023-05-18
Biosynth	LEA93001-5 mg	4-Hydroxy ketorolac	111930-01-9	5mg	$140.00	2023-01-04
Biosynth	LEA93001-10 mg	4-Hydroxy ketorolac	111930-01-9	10mg	$224.00	2023-01-04
Biosynth	LEA93001-25 mg	4-Hydroxy ketorolac	111930-01-9	25mg	$420.00	2023-01-04
Biosynth	LEA93001-50 mg	4-Hydroxy ketorolac	111930-01-9	50mg	$672.00	2023-01-04
Biosynth	LEA93001-100 mg	4-Hydroxy ketorolac	111930-01-9	100MG	$1,075.00	2023-01-04
TRC	H943650-500mg	4-Hydroxy Ketorolac	111930-01-9	500mg	$ 9200.00	2023-09-07

4-Hydroxy Ketorolac Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Related Categories

Additional information on 4-Hydroxy Ketorolac

4-Hydroxy Ketorolac (CAS No. 111930-01-9): A Comprehensive Overview of Its Properties and Applications

4-Hydroxy Ketorolac (CAS No. 111930-01-9) is a significant metabolite of Ketorolac, a well-known nonsteroidal anti-inflammatory drug (NSAID). This compound has garnered attention in pharmaceutical research due to its potential therapeutic effects and role in drug metabolism. In this article, we delve into the chemical properties, applications, and recent advancements related to 4-Hydroxy Ketorolac, addressing common questions and trends in the field.

The molecular structure of 4-Hydroxy Ketorolac includes a hydroxyl group attached to the parent Ketorolac molecule, enhancing its solubility and metabolic activity. Researchers have identified this metabolite as a key player in understanding the pharmacokinetics of Ketorolac, particularly in pain management and inflammation control. With the growing demand for safer and more effective NSAIDs, 4-Hydroxy Ketorolac has become a focal point in drug development studies.

One of the most searched questions about 4-Hydroxy Ketorolac is its role in personalized medicine. As the healthcare industry shifts toward tailored treatments, understanding metabolites like 4-Hydroxy Ketorolac is crucial for optimizing drug efficacy and minimizing side effects. Recent studies have explored its potential in reducing gastrointestinal toxicity, a common issue with traditional NSAIDs, making it a promising candidate for next-generation anti-inflammatory therapies.

In addition to its pharmaceutical applications, 4-Hydroxy Ketorolac is also studied for its analytical significance. Laboratories use advanced techniques like HPLC and mass spectrometry to detect and quantify this metabolite in biological samples. This is particularly relevant for drug monitoring and forensic toxicology, where precise measurement of drug metabolites is essential. The compound’s stability and detectability make it a valuable marker in clinical and research settings.

The market for 4-Hydroxy Ketorolac is influenced by the increasing prevalence of chronic pain conditions and the need for improved NSAIDs. According to recent market analyses, the demand for metabolites like 4-Hydroxy Ketorolac is expected to rise, driven by advancements in drug metabolism research and the development of novel therapeutic agents. Pharmaceutical companies are investing in the synthesis and characterization of such metabolites to enhance drug safety profiles.

Another trending topic related to 4-Hydroxy Ketorolac is its environmental impact. As with many pharmaceutical compounds, the disposal and degradation of metabolites raise concerns about water contamination and ecological effects. Researchers are investigating sustainable methods to mitigate these risks, aligning with global efforts to promote green chemistry and environmentally friendly drug development practices.

For those interested in the synthesis of 4-Hydroxy Ketorolac, recent publications highlight innovative approaches to its production. Techniques such as biocatalysis and green synthesis are gaining traction, offering more efficient and eco-friendly alternatives to traditional chemical methods. These advancements not only improve yield and purity but also reduce the environmental footprint of pharmaceutical manufacturing.

In conclusion, 4-Hydroxy Ketorolac (CAS No. 111930-01-9) is a compound of great interest in both academic and industrial circles. Its role in drug metabolism, potential therapeutic benefits, and analytical applications make it a versatile subject of study. As research continues to uncover new insights, 4-Hydroxy Ketorolac is poised to play a pivotal role in the future of pain management and pharmaceutical innovation.